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Compound of Interest

Compound Name: Methylfurmethide iodide

Cat. No.: B073127

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the solubility
and stability of methylfurmethide iodide. The information is intended to support research,
development, and formulation activities involving this potent muscarinic agonist.

Core Physicochemical Properties

Property Value Source
(5-Methyl-2-

Chemical Name furyl)methyltrimethylammoniu [1]
m iodide

Methylfutrethonium iodide, 5-

Alternative Names Methylfurmethide [1]
CAS Number 1197-60-0 [1]12]
Molecular Formula CoH16INO

Molecular Weight 281.13 g/mol

Appearance White solid

Solubility Data
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Quantitative solubility data for methylfurmethide iodide in a range of common laboratory
solvents is limited in publicly available literature. The following table summarizes the known
qualitative and quantitative solubility information.

Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) Soluble up to 100 mM [31[4]

Soluble (quantitative value not
Ethanol -
specified)

Water Insoluble

Note: As a quaternary ammonium salt, the solubility of methylfurmethide iodide can be
influenced by the nature of the solvent, temperature, and the presence of other solutes.[5][6][7]
[8][9] For drug development purposes, empirical determination of solubility in relevant aqueous
buffers and physiological media is highly recommended.

Stability Profile

Detailed experimental stability data for methylfurmethide iodide is not extensively
documented. However, based on its chemical structure—a quaternary ammonium iodide with a
furan ring—and general knowledge of similar compounds, several potential stability
considerations can be inferred.
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Condition

Potential for Degradation

Discussion

Temperature

Moderate

One source describes the
compound as "relatively stable
at room temperature".
However, elevated
temperatures can accelerate
the degradation of many
organic compounds. As a
precautionary measure,
storage at refrigerated
temperatures (+4°C) in a
desiccated environment is

recommended.

Light

High

lodide salts are often sensitive
to light, which can cause
oxidation of the iodide ion to
iodine, leading to discoloration
(a brownish tint). It is advisable
to protect methylfurmethide
iodide from light during storage

and handling.

pH/Hydrolysis

Moderate

While the quaternary
ammonium group itself is
stable, the overall molecule's
stability in aqueous solutions
at different pH values has not
been reported. Depending on
the formulation, the furan
moiety could be susceptible to
degradation under strongly

acidic or basic conditions.

Oxidation

Moderate

The iodide counter-ion is
susceptible to oxidation.
Contact with oxidizing agents

should be avoided. The furan
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ring can also be prone to

oxidative degradation.

Experimental Protocols

Standardized experimental protocols are crucial for determining the precise solubility and
stability of a compound like methylfurmethide iodide. The following outlines general
methodologies that can be adapted for this purpose.

Solubility Determination: Shake-Flask Method

The shake-flask method is a widely accepted technique for determining equilibrium solubility.
Protocol:

o Preparation: An excess amount of solid methylfurmethide iodide is added to a known
volume of the desired solvent (e.g., water, ethanol, phosphate-buffered saline) in a sealed
container.

o Equilibration: The container is agitated at a constant temperature for a defined period (e.g.,
24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate
the undissolved solid from the saturated solution.

e Quantification: The concentration of methylfurmethide iodide in the clear supernatant is
determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

Stability Testing: Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation pathways and to
develop stability-indicating analytical methods.

Protocol:

» Stress Conditions: Solutions of methylfurmethide iodide are exposed to various stress
conditions, including:
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[e]

Acidic: e.g., 0.1 N HCI at 60°C for 24 hours.

o

Basic: e.g., 0.1 N NaOH at 60°C for 24 hours.

[¢]

Oxidative: e.g., 3% H20:2 at room temperature for 24 hours.

[¢]

Thermal: e.g., solid drug substance at 80°C for 48 hours.

[e]

Photolytic: e.g., exposure to UV light (e.g., 254 nm) and visible light.

o Sample Analysis: At specified time points, samples are withdrawn and analyzed by a
stability-indicating HPLC method to quantify the remaining parent compound and detect any
degradation products.

o Data Evaluation: The percentage of degradation is calculated, and the degradation products
can be further characterized using techniques like mass spectrometry (MS).

Mechanism of Action and Signaling Pathway

Methylfurmethide iodide is a potent muscarinic acetylcholine receptor (MAChR) agonist.[1]
Muscarinic receptors are G-protein coupled receptors (GPCRSs) that mediate the effects of the
neurotransmitter acetylcholine in the central and peripheral nervous systems. There are five
subtypes of muscarinic receptors (M1-M5), which couple to different G-proteins to initiate
intracellular signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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